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Compound of Interest

Compound Name: Clomoxir
CAS No.: 88431-47-4
Cat. No.: B1212038
Get Quote
Abstract

Clomoxir (2-[5-(4-chlorophenyl)pentyl]oxirane-2-carboxylic acid), often utilized as its sodium
salt or ethyl ester (POCA), is a potent, irreversible inhibitor of Carnitine Palmitoyltransferase |
(CPT1). By blocking the transport of long-chain fatty acids into the mitochondria, Clomoxir is a
critical tool for studying fatty acid oxidation (FAO) and metabolic flexibility. This guide provides
a validated protocol for solubilizing Clomoxir in Dimethyl Sulfoxide (DMSO), preparing stable
stock solutions, and executing precise in vitro treatments without compromising cellular
viability.

Introduction & Mechanism of Action

Clomoxir functions as a suicide inhibitor of CPT1, the rate-limiting enzyme in mitochondrial

-oxidation. It covalently binds to the catalytic site of CPT1, preventing the formation of acyl-
carnitines from acyl-CoAs. This inhibition forces cells to shift their metabolic dependency from
fatty acids to glucose or glutamine, making it a vital compound for research into cardiac
ischemia, diabetes, and cancer metabolism.
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Mechanism of Action (CPT1 Inhibition)

The following diagram illustrates the specific blockade point of Clomoxir within the
mitochondrial import pathway.
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Figure 1: Clomoxir irreversibly inhibits CPT1, preventing Acyl-CoA conversion to Acyl-Carnitine
and halting mitochondrial fatty acid uptake.[1]

Chemical & Physical Properties

Understanding the specific form of Clomoxir you possess is critical for accurate molarity
calculations. The free acid is hydrophobic, while the sodium salt is more amphiphilic.

Property Clomoxir (Free Acid) Clomoxir (Sodium Salt)
CAS Number 88431-47-4 88431-47-4 (Salt form)
Molecular Formula C14H17CIOs3 C14H16CINaOs

Molecular Weight 268.74 g/mol 290.72 g/mol

Solubility (DMSO) ~25 mg/mL (High) ~10 mg/mL (Moderate)
Solubility (Water) Insoluble ~10 mg/mL (with sonication)
Appearance White to off-white solid White crystalline solid

Critical Note: Always check the label of your specific vial. If you have the Sodium Salt, use the
MW of 290.72 for calculations. If you have the Ethyl Ester (Etomoxir is often sold this way), the
MW will differ further. The protocol below assumes Clomoxir Free Acid or Sodium Salt

solubilized in DMSO.

Solubility & Stock Preparation Protocol
Why DMSO?

While the sodium salt of Clomoxir is water-soluble, DMSO (Dimethyl Sulfoxide) is the
preferred solvent for stock solutions in cell biology for three reasons:

 Sterility: DMSO is bacteriostatic at high concentrations.
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 Stability: Hydrolysis of the oxirane ring (the active moiety) is minimized in anhydrous DMSO
compared to aqueous buffers.

o Consistency: It ensures complete solubilization of hydrophobic free acid contaminants.

Protocol: Preparation of 10 mM Stock Solution

Target Concentration: 10 mM (10 mmol/L) Volume: 1.0 mL

Materials
e Clomoxir (Solid)[2][3]

e Anhydrous DMSO (Sigma-Aldrich or equivalent, cell culture grade, >99.9%)
» \Vortex mixer

o Amber glass vials or foil-wrapped polypropylene tubes (protect from light)

Step-by-Step Procedure

» Calculate Mass:

o For Free Acid (MW 268.74): Weigh 2.69 mg.

o For Sodium Salt (MW 290.72): Weigh 2.91 mg.
e Add Solvent: Add 1.0 mL of sterile, anhydrous DMSO to the vial containing the powder.

o Pro-Tip: If weighing exactly 5 mg of Free Acid, add 1.86 mL of DMSO to achieve 10 mM.
e Solubilize: Vortex vigorously for 30—60 seconds. The solution should be clear and colorless.

o Troubleshooting: If particulates remain, warm the solution to 37°C in a water bath for 5
minutes and vortex again.

¢ Aliquot & Store: Dispense into 50-100 pL aliquots in sterile microcentrifuge tubes.

o Storage: -20°C (stable for 3—6 months) or -80°C (stable for >1 year).
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o Freeze-Thaw: Avoid more than 3 freeze-thaw cycles.

Stability Verification

Clomoxir contains an epoxide (oxirane) ring which is reactive.[4]
e Visual Check: If the DMSO stock turns yellow or precipitates upon thawing, discard it.

e Functional Check: Run a positive control (e.g., measuring Etomoxir-sensitive respiration via
Seahorse assay) if the stock is older than 6 months.

In Vitro Application Protocol
Dilution Strategy

To treat cells, you must dilute the DMSO stock into culture media. The final DMSO
concentration in the well must not exceed 0.5% (v/v), and ideally should be kept below 0.1% to
avoid vehicle toxicity.

Workflow Diagram: Stock to Assay
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10 mM Stock

Figure 2: Serial dilution strategy to ensure accuracy and minimize pipetting errors.

Dosage Guidelines
e Typical IC50 (CPT1): ~1-10 uM depending on cell type.

o Recommended Screening Range: 1 uM, 10 uM, 50 pM.
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» High Dose Warning: Concentrations >100 uM may cause off-target effects (e.g.,
mitochondrial membrane depolarization) unrelated to CPT1 inhibition.

Experimental Protocol: Fatty Acid Oxidation Inhibition

o Seed Cells: Plate cells (e.g., HepG2, cardiomyocytes) and allow them to adhere overnight.

o Starvation (Optional): Incubate cells in serum-free or low-glucose media for 4-12 hours to
prime fatty acid metabolism.

e Prepare Working Solution:
o Thaw 10 mM DMSO stock.
o Dilute 1:1000 directly into pre-warmed culture media to achieve 10 pM.
o Resulting DMSO concentration: 0.1% (Safe).

o Treatment: Aspirate old media and add the Clomoxir-containing media.

 Incubation: Incubate for 1-24 hours. (Irreversible inhibition occurs rapidly, often within 1-2
hours).

o Assay: Proceed to downstream assays (e.g., Seahorse XF Palmitate Oxidation Test, C14-
Palmitate uptake).

Troubleshooting & Best Practices
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Issue

Probable Cause

Corrective Action

Precipitation in Media

Stock concentration too high or

rapid addition.

Pre-dilute stock in a small
volume of media (intermediate
step) before adding to the bulk
volume. Vortex media

immediately after addition.

Cell Death in Controls

DMSO toxicity.

Ensure final DMSO is <0.5%.
Include a "Vehicle Only"
control with the exact same %
of DMSO.

No Inhibition Observed

Hydrolysis of epoxide ring.

Use fresh stock. Ensure stock
was stored anhydrously. Verify
CPT1 expression in your cell

line.

High Variability

Clomoxir adhering to plastics.

Clomoxir is lipophilic. Use low-
binding pipette tips and glass
vials for intermediate dilutions

if possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Reversing metabolic reprogramming by CPT1 inhibition with etomoxir promotes
cardiomyocyte proliferation and heart regeneration via DUSP1 ADP-ribosylation-mediated
p38 MAPK phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]

e 2. 2-[5-(4-Chlorophenyl)pentyl]oxirane-2-carboxylic acid | 88431-47-4 [chemicalbook.com]
¢ 3. medchemexpress.com [medchemexpress.com]

¢ 4. cdn.caymanchem.com [cdn.caymanchem.com]

¢ 5. Clomoxir, (R)- | C14H17CIO3 | CID 37888448 - PubChem [pubchem.ncbi.nim.nih.gov]
e 6. What are CPT1 inhibitors and how do they work? [synapse.patsnap.com]

¢ To cite this document: BenchChem. [Application Note: Clomoxir Solubility & Reconstitution in
DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212038/docs#application-note-clomoxir-solubility-
reconstitution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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